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Compound of Interest

Compound Name: 6,8-Cyclo-1,4-eudesmanediol

Cat. No.: B206537

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,8-Cyclo-1,4-eudesmanediol is a sesquiterpenoid natural product belonging to the
eudesmane class. First identified from the branches of Eucalyptus robusta Smith, this bicyclic
diol has a unique tricyclic skeleton due to a cyclopropyl ring. While the initial discovery and full
characterization details remain in less accessible literature, this guide synthesizes the currently
available chemical and biological data. This document provides a summary of its known
properties, and where primary data is unavailable, it outlines the general experimental
methodologies used for the isolation and characterization of similar compounds. At present,
definitive information regarding its biological activity and mechanism of action is limited in
publicly accessible scientific databases.

Discovery and History

The natural product 6,8-Cyclo-1,4-eudesmanediol was first isolated from the branches of the
swamp mahogany tree, Eucalyptus robusta Smith. The assignment of its characteristic 6,8-
cyclo-eudesmane skeleton marks it as a structurally interesting member of the large
eudesmanoid family of sesquiterpenes. The CAS Registry Number for this compound is
213769-80-3, suggesting its initial characterization likely occurred in the late 1990s or early
2000s. The specific researchers and the detailed historical context of its discovery are not
readily available in prominent natural product databases.
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Physicochemical Properties

A summary of the key physicochemical properties of 6,8-Cyclo-1,4-eudesmanediol is
presented in Table 1. This data is compiled from various chemical databases and commercial
supplier information.

Property Value

Molecular Formula C15H2602

Molecular Weight 238.37 g/mol

CAS Number 213769-80-3

Appearance White to off-white solid (predicted)

Solubilit Soluble in methanol, ethanol, DMSO, and other
olubili
y organic solvents

Table 1: Physicochemical Properties of 6,8-Cyclo-1,4-eudesmanediol

Spectroscopic Data

The structural elucidation of 6,8-Cyclo-1,4-eudesmanediol was accomplished through a
combination of spectroscopic techniques. While the original publication containing the primary
spectra is not widely accessible, predicted and database-deposited spectral data are
summarized in Table 2.
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Note: The complete and verified tH and 13C
NMR data from the primary literature is not
currently available. The provided data for C4 is
from a public database and should be used with

caution.

Table 2: NMR Spectroscopic Data for 6,8-Cyclo-1,4-eudesmanediol

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b206537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b206537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the original isolation and characterization of 6,8-Cyclo-1,4-
eudesmanediol are not available. However, a general workflow for the isolation of eudesmane
sesquiterpenoids from plant material is described below. This protocol is based on common
methodologies in natural product chemistry.

. Solvent Extraction Liquid-Liquid Partition Column Chromatography Preparative HPLC
G‘a"‘ Material (Eucalyptus robusta branches) (e.9.. MeOH or EtOH) » [(e.g Hexane, EtOAC, BUOH) (Silica Gel, ) R d-Phase)

Click to download full resolution via product page
Caption: Generalized workflow for the isolation of sesquiterpenoids.
Detailed Steps:

» Extraction: Dried and powdered plant material is exhaustively extracted with a polar solvent
such as methanol or ethanol at room temperature. The solvent is then removed under
reduced pressure to yield a crude extract.

» Partitioning: The crude extract is suspended in water and sequentially partitioned with
solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate
compounds based on their polarity.

o Column Chromatography: The ethyl acetate fraction, which typically contains
sesquiterpenoids, is subjected to column chromatography on silica gel, eluting with a
gradient of n-hexane and ethyl acetate. Fractions are collected and monitored by thin-layer
chromatography (TLC).

» Further Purification: Fractions containing the compound of interest are further purified using
size-exclusion chromatography (e.g., Sephadex LH-20) and/or preparative high-performance
liquid chromatography (HPLC) on a reversed-phase column (e.g., C18) to yield the pure
compound.

o Structure Elucidation: The structure of the isolated compound is then determined using
spectroscopic methods, including *H NMR, 3C NMR, COSY, HMQC, HMBC, and mass
spectrometry.
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Biological Activity and Signaling Pathways

Currently, there is a lack of peer-reviewed studies detailing the biological activity and potential
signaling pathways of 6,8-Cyclo-1,4-eudesmanediol. Some commercial suppliers suggest
potential anti-inflammatory and bile acid metabolism regulatory activities, but the primary
research supporting these claims is not specified.

For context, other eudesmane sesquiterpenoids have demonstrated a range of biological
activities. For instance, the related compound B-eudesmol has been reported to inhibit
angiogenesis, potentially through the blockade of the ERK signaling pathway, and to induce
apoptosis in cancer cells via the JNK signaling pathway. A hypothetical signaling pathway,
based on the activity of related compounds, is depicted below. It is crucial to note that this is a
generalized representation and has not been experimentally validated for 6,8-Cyclo-1,4-

eudesmanediol.
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Caption: Hypothetical signaling pathway for a eudesmane sesquiterpenoid.

Conclusion and Future Directions

6,8-Cyclo-1,4-eudesmanediol is a structurally unique natural product isolated from Eucalyptus
robusta. Despite its intriguing chemical structure, there is a significant gap in the publicly
accessible scientific literature regarding its discovery, detailed characterization, and biological
functions. Future research should focus on re-isolating or synthesizing this compound to
conduct comprehensive spectroscopic analysis and to explore its potential therapeutic
activities. In particular, screening for anti-inflammatory, anticancer, and antimicrobial properties,
followed by mechanistic studies to elucidate its molecular targets and signaling pathways,
would be of significant value to the drug discovery and development community.
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 To cite this document: BenchChem. [Unraveling 6,8-Cyclo-1,4-eudesmanediol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b206537#discovery-and-history-of-6-8-cyclo-1-4-
eudesmanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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